1-(5-(4-Fluorophenoxy)pyrimidin-2-yl)ethanamine

• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol
• IUPAC Name: 1-[5-(4-fluorophenoxy)pyrimidin-2-yl]ethanamine
• InChI: InChI=1S/C12H12FN3O/c1-8(14)12-15-6-11(7-16-12)17-10-4-2-9(13)3-5-10/h2-8H,14H2,1H3
• InChI Key: QQYZEKPOFDMCPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(C=N1)OC2=CC=C(C=C2)F)N

Description

1-(5-(4-Fluorophenoxy)pyrimidin-2-yl)ethanamine is a useful research compound. Its molecular formula is C12H12FN3O and its molecular weight is 233.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(5-(4-fluorophenoxyl)pyrimidin-2-yl)ethanone (290 mg, 1.25 mmol), NH4OAc (1.9 g, 24.6 mmol), and NaBH3CN (314 mg, 5.00 mmol) were taken up in 20 mL 200 proof EtOH, and heated at 130 C for 3 minutes in a microwave apparatus. The mixture was concentrated to remove the EtOH. Crude was taken up in 30 ml water+25 mL EtOAc. 6N NaOH was added until aqueous pH was ˜10. Separated layers, and extracted aqueous with EtOAc (25 ml). The combined organic layer was washed with 25 mL brine and dried with Na2SO4. Filtered and concentrated with reduced pressure to give 275 mg crude tan oil, which was carried forward without further purification. Major product Anal. RP-HPLC tR=1.26 min. (Column=Inertsil C8 Column, 3.0 μm, 3.0×30 mm. Column Temperature=50° C. Eluents=A: Water (5 mM Ammonium formate, 2% ACN); B: ACN. Flow Rate=2 mL/min. Gradient=0 min 5% B; 5% to 95% B in 1.70 min; 0.3 min 95% B; 2.1 min 1% B.) MS m/z 234.1 (M+H)+.